Cas no 1864053-63-3 (2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole hydrochloride)

• Product Name: 2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole hydrochloride
• CAS No: 1864053-63-3
• MF: C₈H₁₄ClN₃S₂
• MW: 251.799857616425
• CID: 5719664
• PubChem ID: 72716506
• Update Time: 2025-06-08

2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026746883
• F2167-0515
• EN300-241335
• 2-methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole hydrochloride
• 2-methyl-5-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazole hydrochloride
• 1864053-63-3
• 2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole hydrochloride

• Inchi： 1S/C8H13N3S2.ClH/c1-6-10-11-8(13-6)12-5-7-3-2-4-9-7;/h7,9H,2-5H2,1H3;1H
• InChI Key： SWXGANVIGRZSAQ-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NN=C(C)S1)CC1CCCN1

Computed Properties

• Exact Mass: 251.032
• Monoisotopic Mass: 251.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole hydrochloride

Introduction to 2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole hydrochloride (CAS No. 1864053-63-3) in Modern Chemical and Pharmaceutical Research

2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole hydrochloride, identified by the CAS number 1864053-63-3, is a specialized heterocyclic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound belongs to the thiadiazole class, a structural motif renowned for its diverse biological activities and pharmacological potential. The presence of a methyl group at the 2-position and a sulfanyl-substituted pyrrolidin-2-ylmethyl moiety at the 5-position introduces unique electronic and steric properties, making it a compelling candidate for further investigation in drug discovery and medicinal chemistry.

The structural framework of 2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole hydrochloride incorporates key functional groups that contribute to its reactivity and biological interactions. The thiadiazole core, characterized by a sulfur-nitrogen-sulfur-nitrogen ring system, is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The substitution pattern further modulates these properties, enhancing specific interactions with biological targets. Such structural features have made this compound a focal point in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds within this class can interfere with critical cellular processes, such as DNA replication and enzyme function, making them promising candidates for treating various diseases. The sulfanyl group in 2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole hydrochloride plays a pivotal role in modulating the compound's pharmacokinetic profile and enhancing its binding affinity to biological targets. This has led to investigations into its potential as an inhibitor of kinases and other enzymes implicated in cancer progression.

Moreover, the pyrrolidin-2-ylmethyl substituent introduces a flexible alkyl chain that can influence the compound's solubility and metabolic stability. These factors are crucial for determining the compound's efficacy and safety in therapeutic applications. Preclinical studies have begun to explore the pharmacological properties of this derivative, with initial findings suggesting promising activity against certain types of cancer cells. The ability of 2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole hydrochloride to modulate signaling pathways associated with tumor growth has sparked interest among researchers seeking novel chemotherapeutic strategies.

The synthesis of 2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole hydrochloride involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the sulfanyl group at the 5-position with minimal side reactions. Techniques such as nucleophilic substitution reactions and metal-catalyzed cross-coupling have been utilized to construct the desired heterocyclic core. These synthetic approaches highlight the compound's complexity and the expertise required for its production.

From a pharmaceutical perspective, the hydrochloride salt form of this compound enhances its solubility in aqueous media, facilitating formulation into various dosage forms suitable for clinical use. Solubility is a critical parameter that influences drug absorption and bioavailability, making it essential for optimizing therapeutic efficacy. The hydrochloride salt also contributes to the compound's stability during storage and transportation, ensuring consistent quality throughout its supply chain.

The potential applications of 2-Methyl-5-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3,4-thiadiazole hydrochloride extend beyond oncology. Emerging research suggests that this compound may exhibit antimicrobial properties due to its ability to disrupt bacterial cell membranes. Additionally, its structural similarity to known anti-inflammatory agents positions it as a candidate for developing novel treatments for inflammatory diseases. The multifaceted biological activities make it an attractive scaffold for structure-based drug design.

In conclusion, 2-Methyl-5-[(pyrrolidin - 2 - ylmethyl) sulfanyl] - 1 , 3 , 4 - thiadiazole hydrochloride (CAS No . 1864053 - 63 - 3 ) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and demonstrated biological activities have positioned it as a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for thiadiazole derivatives, this compound holds great potential for addressing unmet medical needs across various therapeutic areas.